3-Cyano-2-methylbenzoic acid
Overview
Description
3-Cyano-2-methylbenzoic acid is a chemical compound with the molecular formula C9H7NO2 and a molecular mass of 161.16 . It is also known by other names such as Benzoic acid, 3-cyano-2-methyl-, o-Toluic acid, 3-cyano-, this compound, and 2-Methyl-3-cyanobenzoic acid .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a cyano group (-CN) and a methyl group (-CH3) attached to it, along with a carboxylic acid group (-COOH) .Scientific Research Applications
Solubility and Solvent Effects
Research on related compounds, such as 2-amino-3-methylbenzoic acid, has focused on understanding their solubility in various solvents, which is crucial for purification processes. The solubility of these compounds is affected by temperature and the nature of the solvent, providing essential data for designing efficient extraction and crystallization procedures (Zhu et al., 2019).
Crystal Structure and Coordination Polymers
Studies on the crystal structure of compounds like Co(II) and Zn(II) complexes with 3-methylbenzoic acid offer insights into the formation of one-dimensional infinite chains and their photoluminescent properties (Xiang, 2011). Such research is fundamental for developing materials with specific optical properties.
Photocatalytic Degradation
Investigations into the photocatalytic degradation of o-methylbenzoic acid using titanium dioxide in aqueous suspension have revealed the influence of pH and anion additives on the degradation process. This research contributes to the understanding of environmental remediation technologies (Wang et al., 2000).
Tautomeric Equilibria
The study of tautomeric equilibria in compounds like 2-cyanobenzoic acids in various phases (gas, solution, solid) provides valuable information on their chemical behavior, which is relevant for drug design and material science (Iglesias et al., 2012).
Antitumor Evaluation
Research into heterocyclic compounds derived from similar molecular structures has shown significant antiproliferative activity against various human cancer cell lines. This highlights the potential of these compounds in developing new anticancer drugs (Shams et al., 2010).
Synthesis and Characterization
Efforts to synthesize and characterize new compounds, such as lanthanide coordination polymers with tunable emission colors, underscore the importance of "3-Cyano-2-methylbenzoic acid" and similar compounds in the field of materials science, particularly for optical applications (Liu et al., 2019).
Mechanism of Action
Mode of Action
It is known that many benzoic acid derivatives interact with their targets through various mechanisms, such as binding to active sites or allosteric sites, leading to changes in the target’s function .
Biochemical Pathways
Benzoic acid derivatives are known to be involved in a variety of biochemical pathways, depending on their specific targets .
Pharmacokinetics
It is known that the solubility, lipophilicity, and molecular size of a compound can significantly impact its bioavailability .
Result of Action
It is known that benzoic acid derivatives can have a variety of effects at the molecular and cellular level, depending on their specific targets and mode of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Cyano-2-methylbenzoic acid . These factors can include temperature, pH, presence of other molecules, and the specific biological environment in which the compound is present .
Biochemical Analysis
Biochemical Properties
They can undergo reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation . These reactions can potentially influence the interactions of 3-Cyano-2-methylbenzoic acid with enzymes, proteins, and other biomolecules.
Cellular Effects
Benzoic acid derivatives are known to have various effects on cells, including influencing cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
These reactions can potentially lead to changes in gene expression, enzyme inhibition or activation .
properties
IUPAC Name |
3-cyano-2-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2/c1-6-7(5-10)3-2-4-8(6)9(11)12/h2-4H,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPEFUCOMFYTEKE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1C(=O)O)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301308638 |
Source
|
| Record name | 3-Cyano-2-methylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301308638 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3843-99-0 |
Source
|
| Record name | 3-Cyano-2-methylbenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3843-99-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Cyano-2-methylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301308638 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-cyano-2-methylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-[(3-Hydroxyphenyl)-(1,3-thiazol-2-ylamino)methyl]quinolin-8-ol](/img/structure/B3425002.png)
